4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(1-benzothiophen-2-yl)-3-fluorobenzoic acid
• InChI: InChI=1S/C15H9FO2S/c16-12-7-10(15(17)18)5-6-11(12)14-8-9-3-1-2-4-13(9)19-14/h1-8H,(H,17,18)
• InChI Key: QBOIKKDGMZSAQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=C(C=C(C=C3)C(=O)O)F
• Molecular Formula: C15H9FO2S
• Molecular Weight: 272.30 g/mol

Description

4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid (4-BTFA) is a type of organic compound that can be used in a variety of scientific and research applications. It is a white crystalline solid with a melting point of about 135-140°C and a molecular weight of 253.27 g/mol. 4-BTFA is a versatile compound that is used in a variety of fields such as organic synthesis, medicinal chemistry, and materials science. It is a useful building block for the synthesis of various organic compounds and materials.

Scientific Research Applications

4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% has a wide range of scientific research applications. It can be used in the synthesis of various organic compounds and materials, such as pharmaceuticals, agrochemicals, and dye molecules. It is also used in the synthesis of novel polymer materials, such as polyurethanes, polyesters, and polycarbonates. Additionally, 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% is used in the synthesis of organic semiconductors, which have applications in the field of electronics.

Mechanism of Action

The mechanism of action of 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% is not well understood. However, it is believed that the compound may act as an electron donor or acceptor in certain reactions. It is also thought to be involved in the formation of various organic intermediates, such as radicals and carbenes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% have not been extensively studied. However, it is believed that the compound may have some effects on the nervous system, as it has been shown to bind to certain receptors in the brain. Additionally, 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% may have some anti-inflammatory effects, as it has been shown to inhibit the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% in laboratory experiments is its high purity, as it is available in a 95% purity grade. Additionally, 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% is relatively stable and can be stored in a dry, cool place. However, the compound is relatively expensive and may not be suitable for large-scale experiments.

Future Directions

There are many potential future directions for the use of 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% in scientific research. For example, further research could be conducted to explore its potential applications in the synthesis of novel organic compounds and materials. Additionally, more research could be conducted to investigate its biochemical and physiological effects. Finally, further research could be conducted to explore its potential uses as an electron donor or acceptor in certain reactions.

Synthesis Methods

4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% can be synthesized from the reaction of 4-bromobenzothiophene with 3-fluorobenzoic acid in the presence of a base such as sodium hydroxide. The reaction is carried out at room temperature in a solvent such as ethanol or ethyl acetate. The reaction yields 4-[Benzo(b)thiophen-2-yl]-3-fluorobenzoic acid, 95% as a white crystalline solid.